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Compound of Interest

Rp-8-Br-PET-cyclic GMPS,
Compound Name:

Sodium Salt
CAS No.: 172806-20-1
Cat. No.: B3420134

Get Quote

Core Technical Overview

Rp-8-Br-PET-cGMPS (Rp-8-Bromo-f3-phenyl-1,N2-ethenoguanosine-3',5'-cyclic
monophosphorothioate, Sodium Salt) is a potent, membrane-permeant, competitive inhibitor of
cGMP-dependent protein kinase (PKG).[1][2][3][4]

Unlike standard cGMP analogs, this compound features two critical modifications:

» Phosphorothioate modification (Rp-isomer): Confers resistance to hydrolysis by mammalian
phosphodiesterases (PDESs), ensuring metabolic stability.[1][5]

» Etheno- & Bromo-substitutions: Significantly increase lipophilicity, allowing membrane
permeability without the need for acetoxymethyl (AM) esterification.[1]
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Parameter Specification

~562.27 g/mol (Sodium Salt) Check batch-

Molecular Weight specific CoA

Solubility (Water) ~11 mg/mL (approx. 20 mM)

Solubility (DMSO) ~22 mg/mL (approx. 40 mM)

Primary Target PKG la and PKG IB (Competitive Inhibitor)
Key Sensitivity Light Sensitive (Due to etheno-group)

Reconstitution & Solvent Selection
FAQ: Should I dissolve this in water or DMSO?

Recommendation: While the sodium salt is water-soluble, DMSO is preferred for high-
concentration stock solutions (>10 mM) intended for long-term frozen storage.[1]

o Water (H20): Suitable for immediate use.[1] The sodium salt confers water solubility up to
~20 mM. However, aqueous solutions are more prone to bacterial growth and slow
hydrolysis over extended periods.

e DMSO: Ideal for stock solutions (up to 40 mM).[1] DMSO prevents aggregation of the
lipophilic "PET" and "Br" moieties and minimizes hydrolysis risk during freeze-thaw cycles.[1]

Protocol: Optimal Reconstitution Workflow

Note: This compound is Light Sensitive. Perform steps under low light or use amber tubes.

o Equilibration: Allow the product vial to warm to Room Temperature (RT) inside a desiccator
before opening. This prevents condensation from forming on the hygroscopic powder.

e Weighing: If not using the whole vial, weigh rapidly. The sodium salt is hygroscopic;
absorption of atmospheric water will alter the effective mass.

¢ Dissolution:

o Add anhydrous DMSO or PCR-grade Water to the vial.[1]
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o Vortex gently.[1] If using water and the solution appears cloudy, sonicate briefly (5-10
seconds) or warm slightly (max 30°C).[1]

e Aliquot & Store: Immediately divide into single-use aliquots (e.g., 10-50 pL) to avoid freeze-
thaw cycles.

Shelf Life & Stability Matrix
FAQ: How long can | keep the reconstituted solution?

The phosphorothioate bond renders the compound resistant to enzymatic degradation, but it is
still susceptible to slow chemical hydrolysis and oxidation (desulfurization) which converts the
inhibitor back into an active cGMP analog.[1]

Stability Matrix

State Storage Condition Shelf Life Notes

Solid (Lyophilized) -20°C (Desiccated) > 2 Years Protect from light.[1]

Stock Solution Aliquot to avoid
-20°C 6 Months

(DMSO) freeze-thaw.[1]

Higher risk of
Stock Solution (Water) -20°C 1-3 Months hydrolysis/bacterial
growth.[1]

_ _ Dilute immediately
Working Solution 4°C or RT < 24 Hours ]
before experiment.

The "Desulfurization" Risk

Over prolonged storage in aqueous solution, or in the presence of oxidizing agents, the sulfur
atom on the phosphate group can be exchanged for oxygen.

e Result: Conversion of Rp-8-Br-PET-cGMPS (Inhibitor)

8-Br-PET-cGMP (Activator).
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e Impact: Even trace amounts (0.2%) of the activator can compete with the inhibitor, ruining
the experiment.[1] Always use fresh aliquots for critical kinetics.

Troubleshooting Guide

Issue 1: "l treated my cells, but | see PKG activation
instead of inhibition."

Cause A: Partial Agonism. At high concentrations or in the absence of endogenous cGMP, Rp-

8-Br-PET-cGMPS can act as a partial agonist (Ki = 1 uM for activation).[1]

» Fix: Titrate the dose carefully. Ensure you are within the inhibitory window (typically 1-100
UM depending on cell type) and not overdosing.[1]

Cause B: Desulfurization (Old Stock). Your inhibitor may have degraded into an activator (see
Section 3).[1]

» Fix: Discard old aqueous stocks.[1] Reconstitute a fresh vial.

Issue 2: "The compound precipitated when | added it to
the cell media."

Cause: The "PET" and "Br" groups make this molecule highly lipophilic. Adding a high-
concentration DMSO stock directly to saline/media can cause "shock precipitation."[1]

» Fix: Perform a serial dilution.[1] Dilute the DMSO stock 1:10 in media/buffer first
(intermediate step), vortex rapidly, and then add that intermediate to the final cell culture well.

Issue 3: "My calculated concentration seems off."

Cause: Hydration variance. The molecular weight (MW) listed on the website (usually ~562.
[1]3) is for the anhydrous sodium salt.[1] Batch-specific water content can alter the actual
mass.[1]

o Fix: Always check the Certificate of Analysis (CoA) for the specific batch MW or adjust
calculations based on the precise mass supplied in the vial (often sold by "content" e.g., 1
pmol, rather than gross weight).[1]
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Visualized Workflows
Diagram 1: Reconstitution & Storage Decision Tree
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Caption: Decision tree for optimal solvent selection and storage to maximize shelf life.

Diagram 2: Mechanism of Action (PKG Pathway)
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Caption: Rp-8-Br-PET-cGMPS acts as a competitive antagonist, preventing cGMP from
activating PKG.[1][3][6]
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probes of the cGMP-binding site.[1] Biochemistry.[1][6][8][9]

¢ Valtcheva, N., et al. (2009).[1] The commonly used cGMP-dependent protein kinase type |
(cGKI) inhibitor Rp-8-Br-PET-cGMPS can activate cGKI in vitro and in intact cells.[1] Journal
of Biological Chemistry.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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